Cas no 499-44-5 (Hinokitiol)

• Product Name: Hinokitiol
• CAS No: 499-44-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00040180
• CID: 37812
• PubChem ID: 3611
• Update Time: 2025-09-27

Hinokitiol Chemical and Physical Properties

Names and Identifiers

• beta-thujaplicin
• HINOKITIOL
• BETA-THUJAPLICINE
• B-THUJAPLICIN
• 2-HYDROXY-4-ISOPROPYLCYCLOHEPTA-2,4,6-TRIEN-1-ONE
• 2-HYDROXY-4-ISOPROPYL-2,4,6-CYCLOHEPTATRIEN-1-ONE
• 2-HYDROXY-4-ISOPROPYL-2,4,6-CYCLOHEPTATRIENE
• 2-hydroxy-4-(1-methylethyl)-2,4,6-cycloheptatrien-1-one
• THUJAPLICIN, BETA- (RG)
• THUJAPLICIN, BETA-(HINOKITIOL)(P)
• β-Thujaplicin
• 4-ISOPROPYLTROPOLONE
• Hinokitol
• Isopropyltropolone
• β-Thujaplicine
• 2-Hydroxy-4-isopropyl-cyclohepta-2,4,6-trien-1-one
• THUJAPLICIN, BETA
• Tropolone, 4-isopropyl-
• beta-Isopropyltropolon
• .beta.-Thujaplicin
• beta-Isopropyltropolone
• 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-4-(1-methylethyl)-
• .beta.-Isopropyltropolon
• .beta.-Thujaplicine
• 2-hydroxy-4-(propan-2-yl)cyclohepta-2,4,6-trien-1-one
• NSC1
• E. faecalis
• MRSA
• C. glabrata
• SMR000387099
• MLSMR
• MLS001048906
• 2-hydroxy-4-isopropyl-cyclohepta2,4,6-trien-1-one
• 2-hydroxy-6-isopropyl-cyclohepta-2,4,6-trien-1-one
• Hinokitiol

• MDL： MFCD00040180
• Inchi： 1S/C10H12O2/c1-7(2)8-4-3-5-9(11)10(12)6-8/h3-7H,1-2H3,(H,11,12)
• InChI Key： FUWUEFKEXZQKKA-UHFFFAOYSA-N
• SMILES： CC(C1C=C(O)C(=O)C=CC=1)C

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: 34
• XLogP3: 2.1

Experimental Properties

• Color/Form: Powder
• Density: 1.0041 (rough estimate)
• Melting Point: 50.0 to 54.0 deg-C
• Boiling Point: 138°C/10mmHg(lit.)
• Flash Point: 128.1°C
• Refractive Index: 1.5190 (estimate)
• Solubility: 可溶于DMSO（高达25mg/ml）或乙醇（高达25mg/ml）。
• PSA: 37.30000
• LogP: 1.87580
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Merck: 9390
• pka: 7.06±0.30(Predicted)

Hinokitiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：GU4200000
• Hazardous Material Identification：
• Safety Term：S36
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone